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Compound of Interest

Compound Name: 4-phenylbut-3-en-2-ol

Cat. No.: B108997 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-Phenylbut-3-en-2-ol

This technical guide provides a comprehensive overview of the key physical properties of 4-
phenylbut-3-en-2-ol, a compound of interest to researchers, scientists, and professionals in

drug development and fragrance chemistry. This document outlines its boiling point and

density, supported by available data and generalized experimental protocols for their

determination.

Core Physical Properties
4-Phenylbut-3-en-2-ol is a colorless, slightly viscous, oily liquid with a characteristic sweet,

fruity, and floral balsamic odor[1][2][3]. It is known for its use as a flavoring and fragrance

agent[1][2][3]. Its solubility profile indicates that it is insoluble in water but soluble in organic

solvents such as alcohol[1][2].

Quantitative Data Summary
The known physical properties of 4-phenylbut-3-en-2-ol are summarized in the table below.

The data is a combination of experimental and estimated values from various chemical data

sources.
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Physical Property Value Conditions Source

Boiling Point 140 °C at 12.00 mm Hg [1][4]

550.78 K (277.63 °C) Normal (Calculated) [5]

Density 1.006 to 1.012 g/mL at 25.00 °C [1][2]

Refractive Index 1.55800 to 1.56700 at 20.00 °C [1][2][4]

Vapor Pressure 0.004 mmHg
at 25.00 °C

(Estimated)
[1]

Flash Point 122.22 °C (252.00 °F) Closed Cup [1]

logP (o/w) 2.043 Estimated [1]

2.081 Calculated [5]

Solubility Insoluble in water [1][2]

Soluble in alcohol [1][2]

Experimental Protocols for Physical Property
Determination
While the precise experimental details for the cited values for 4-phenylbut-3-en-2-ol are not

publicly available, this section outlines standard laboratory procedures for determining the

boiling point and density of a liquid organic compound.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The reported boiling point of 140 °C was measured at a reduced pressure of 12 mm

Hg[1][4].

Methodology: Distillation Method

Apparatus Setup: A standard simple distillation apparatus is assembled using a round-

bottom flask, a Claisen adapter, a thermometer, a condenser, and a receiving flask. For
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reduced pressure distillation, a vacuum adapter is connected to a vacuum source and a

manometer.

Sample Preparation: The round-bottom flask is filled to approximately two-thirds of its volume

with 4-phenylbut-3-en-2-ol and a few boiling chips or a magnetic stir bar to ensure smooth

boiling.

Distillation under Reduced Pressure:

The system is sealed and the vacuum pump is turned on to reduce the pressure within the

apparatus to the desired level (e.g., 12 mm Hg), as monitored by the manometer.

The flask is gently heated using a heating mantle.

The temperature is recorded when the liquid begins to boil and a steady stream of

distillate is collected in the receiving flask. This temperature is the boiling point at the

recorded pressure.

Correction to Normal Pressure (Optional): The boiling point at atmospheric pressure (760

mm Hg) can be estimated from the boiling point at reduced pressure using a nomograph or

the Clausius-Clapeyron equation.

Determination of Density
The density of a substance is its mass per unit volume. The density of 4-phenylbut-3-en-2-ol
is reported as a range of 1.006 to 1.012 g/mL at 25 °C[1][2].

Methodology: Pycnometer Method

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it) is used for accurate measurement of the volume.

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined (m1).

The pycnometer is filled with the sample liquid (4-phenylbut-3-en-2-ol), ensuring no air

bubbles are trapped. The stopper is inserted, and any excess liquid is wiped from the
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outside. The mass of the pycnometer filled with the sample is determined (m2). The

temperature of the liquid is recorded.

The pycnometer is emptied, cleaned, and filled with a reference liquid of known density at

the same temperature (e.g., deionized water). The mass of the pycnometer filled with the

reference liquid is determined (m3).

Calculation:

The mass of the sample is m_sample = m2 - m1.

The mass of the reference liquid is m_ref = m3 - m1.

The volume of the pycnometer (and the sample) is V = m_ref / ρ_ref, where ρ_ref is the

density of the reference liquid at the experimental temperature.

The density of the sample is ρ_sample = m_sample / V.

Logical Workflow for Physical Property
Characterization
The following diagram illustrates a logical workflow for the characterization of the physical

properties of a chemical compound like 4-phenylbut-3-en-2-ol.
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Workflow for Physical Property Determination

Sample Preparation

Property Measurement

Data Analysis and Reporting
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Caption: Logical workflow for the determination of physical properties of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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